Ethyl 6-amino-5,7,7-tricyano-8-(2-ethoxyphenyl)-3,7,8,8a-tetrahydro-2(1H)-isoquinolinecarboxylate
Ethyl 6-amino-5,7,7-tricyano-8-(2-ethoxyphenyl)-3,7,8,8a-tetrahydro-2(1H)-isoquinolinecarboxylate
Brand Name:
Vulcanchem
CAS No.:
459150-56-2
VCID:
VC0433248
InChI:
InChI=1S/C23H23N5O3/c1-3-30-19-8-6-5-7-16(19)20-18-12-28(22(29)31-4-2)10-9-15(18)17(11-24)21(27)23(20,13-25)14-26/h5-9,18,20H,3-4,10,12,27H2,1-2H3/t18-,20+/m0/s1
SMILES:
CCOC1=CC=CC=C1C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(=O)OCC
Molecular Formula:
C23H23N5O3
Molecular Weight:
417.5g/mol
Ethyl 6-amino-5,7,7-tricyano-8-(2-ethoxyphenyl)-3,7,8,8a-tetrahydro-2(1H)-isoquinolinecarboxylate
CAS No.: 459150-56-2
Main Products
VCID: VC0433248
Molecular Formula: C23H23N5O3
Molecular Weight: 417.5g/mol
| CAS No. | 459150-56-2 |
|---|---|
| Product Name | Ethyl 6-amino-5,7,7-tricyano-8-(2-ethoxyphenyl)-3,7,8,8a-tetrahydro-2(1H)-isoquinolinecarboxylate |
| Molecular Formula | C23H23N5O3 |
| Molecular Weight | 417.5g/mol |
| IUPAC Name | ethyl (8R,8aR)-6-amino-5,7,7-tricyano-8-(2-ethoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate |
| Standard InChI | InChI=1S/C23H23N5O3/c1-3-30-19-8-6-5-7-16(19)20-18-12-28(22(29)31-4-2)10-9-15(18)17(11-24)21(27)23(20,13-25)14-26/h5-9,18,20H,3-4,10,12,27H2,1-2H3/t18-,20+/m0/s1 |
| Standard InChIKey | ZNFNTFBRASLXIW-AZUAARDMSA-N |
| Isomeric SMILES | CCOC1=CC=CC=C1[C@@H]2[C@H]3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(=O)OCC |
| SMILES | CCOC1=CC=CC=C1C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(=O)OCC |
| Canonical SMILES | CCOC1=CC=CC=C1C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(=O)OCC |
| PubChem Compound | 660115 |
| Last Modified | Nov 11 2021 |
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